Cas no 878413-77-5 (3-(2-methoxyethyl)-1,6,7,8-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-methoxyethyl)-1,6,7,8-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878413-77-5
• MF: C₁₄H₁₉N₅O₃
• MW: 305.332362413406
• CID: 5475777
• Update Time: 2025-10-28

3-(2-methoxyethyl)-1,6,7,8-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethyl)-4,6,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
• 3-(2-methoxyethyl)-1,6,7,8-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C14H19N5O3/c1-8-9(2)19-10-11(15-13(19)16(8)3)17(4)14(21)18(12(10)20)6-7-22-5/h6-7H2,1-5H3
• InChI Key： QMTXHKQYALCTLC-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-(2-methoxyethyl)-1,6,7,8-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

3-(2-Methoxyethyl)-1,6,7,8-Tetramethyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]purine-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 878413-77-5, known as 3-(2-methoxyethyl)-1,6,7,8-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule belonging to the imidazo[1,2-g]purine class. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology. The molecule's structure is characterized by a fused bicyclic system with multiple methyl substituents and a methoxyethyl group attached at the 3-position. These structural elements contribute to its stability and reactivity in different chemical environments.

Recent studies have highlighted the importance of imidazo[1,2-g]purine derivatives in drug discovery and development. The imidazo[1,2-g]purine core is known for its ability to interact with various biological targets due to its rigid structure and aromaticity. The presence of the methoxyethyl group in this compound introduces additional functional diversity by providing a hydroxyl group that can participate in hydrogen bonding or other non-covalent interactions. This feature makes the compound a promising candidate for exploring its potential as a bioactive agent.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have developed efficient routes to construct the imidazo[1,2-g]purine framework using multi-component reactions or stepwise synthesis involving key intermediates like purines or imidazole derivatives. The incorporation of the methoxyethyl group typically involves nucleophilic substitution or alkylation reactions under controlled conditions to ensure high yields and purity. These synthetic strategies not only demonstrate the versatility of the molecule but also pave the way for further modifications to explore its biological properties.

In terms of biological activity, preliminary studies suggest that this compound exhibits potential anti-inflammatory and antioxidant properties. The tetramethyl substituents on the imidazo[1,2-g]purine ring contribute to lipophilicity and may enhance membrane permeability when administered as a drug candidate. Furthermore, computational modeling studies have revealed that the molecule can interact with key enzymes involved in inflammatory pathways through π-π stacking or hydrophobic interactions. These findings underscore its potential role in therapeutic applications targeting chronic inflammatory diseases.

The application of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of this compound. High-resolution mass spectrometry (HRMS) has been particularly useful in determining accurate molecular weights and identifying any impurities present during synthesis. Additionally, X-ray crystallography has provided insights into the three-dimensional arrangement of atoms within the molecule's crystal lattice structure.

Looking ahead, ongoing research is focused on optimizing the synthesis process for large-scale production while maintaining high quality standards. Collaborative efforts between academic institutions and pharmaceutical companies are also exploring the pharmacokinetic profile of this compound to assess its suitability as an orally administered drug. Preclinical studies are being conducted to evaluate its safety profile and efficacy in animal models of inflammatory diseases.

In conclusion,3-(2-methoxyethyl)-1,6,7,tetramethyl-imidazo[1,g]purine-dione represents a significant advancement in heterocyclic chemistry with promising therapeutic potential. Its unique structural features and versatile functional groups make it an attractive candidate for further exploration in drug discovery programs targeting inflammation-related disorders.